Cas no 55030-27-8 (Methyl 2-cyclohexyl-2-methylpentanoate)

• Product Name: Methyl 2-cyclohexyl-2-methylpentanoate
• CAS No: 55030-27-8
• MF: C₁₃H₂₄O₂
• MW: 212.328464508057
• CID: 2186045
• Update Time: 2023-08-05

Methyl 2-cyclohexyl-2-methylpentanoate Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexyl-2-methylpentanoic acid methyl ester
• Methyl 2-cyclohexyl-2-methylpentanoate
• VCCZXUFUICXVRJ-UHFFFAOYSA-N
• Cyclohexaneacetic acid, .alpha.-methyl-.alpha.-propyl-, methyl ester
• Methyl 2-cyclohexyl-2-methylpentanoate #

• Inchi： 1S/C13H24O2/c1-4-10-13(2,12(14)15-3)11-8-6-5-7-9-11/h11H,4-10H2,1-3H3
• InChI Key： VCCZXUFUICXVRJ-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)(CCC)C1CCCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 207
• XLogP3: 4.6
• Topological Polar Surface Area: 26.3